Cas no 2639452-34-7 (ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate)

• Product Name: ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate
• CAS No: 2639452-34-7
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 5665735
• PubChem ID: 165901917
• Update Time: 2025-11-01

ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[(2,3-dimethoxyphenyl)methyl]amino}-2-methylpropanoate
• EN300-27726061
• 2639452-34-7
• ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate

• Inchi： 1S/C15H23NO4/c1-6-20-14(17)15(2,3)16-10-11-8-7-9-12(18-4)13(11)19-5/h7-9,16H,6,10H2,1-5H3
• InChI Key： UPJFTZYLAZUAOR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)NCC1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.8Ų

Additional information on ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate

Introduction to Ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate (CAS No. 2639452-34-7)

Ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate, a compound with the chemical identifier CAS No. 2639452-34-7, is a novel molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate consists of an ester group linked to a tertiary amine moiety, which is further substituted with a 2,3-dimethoxyphenyl group. This specific arrangement of functional groups imparts distinctive chemical and pharmacological characteristics to the compound. The presence of the dimethoxyphenyl group enhances its solubility in both polar and non-polar solvents, facilitating its use in various experimental settings.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. Ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate has been identified as a potential lead compound in this context due to its ability to interact with biological targets in a highly selective manner. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes that are implicated in inflammatory and metabolic disorders.

One of the most compelling aspects of ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate is its structural diversity, which allows for modifications that can fine-tune its pharmacological properties. Researchers have been exploring various synthetic strategies to modify this molecule, aiming to enhance its potency, selectivity, and pharmacokinetic profile. These efforts have led to the discovery of several analogs that show improved biological activity compared to the parent compound.

The synthesis of ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the key intermediate, (2,3-dimethoxyphenyl)methylamine, which is then reacted with methyl acetoacetate under controlled conditions. The resulting product is subsequently esterified to yield the desired compound. Advanced techniques such as chromatography and spectroscopy are employed at various stages of synthesis to monitor reaction progress and ensure the integrity of the final product.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate with greater accuracy before conducting experimental validation. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including those involved in signal transduction and enzyme regulation. These findings provide valuable insights into its potential therapeutic applications and help guide further research efforts.

In vitro studies have demonstrated that ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate exhibits significant inhibitory effects on enzymes such as cyclooxygenase-1 (COX-1) and COX-2, which are known contributors to inflammation and pain. Additionally, preliminary data suggest that this compound may also interact with other targets related to cancer metabolism and immune response. These findings highlight its potential as a multifunctional therapeutic agent capable of addressing multiple disease pathways simultaneously.

The pharmacokinetic properties of ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate are another area of active investigation. Studies have shown that this compound exhibits moderate solubility in water and rapid absorption after oral administration. Its bioavailability appears to be influenced by factors such as pH and gastrointestinal motility, suggesting opportunities for formulation optimization to enhance therapeutic efficacy.

As research into ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate progresses, new insights into its mechanism of action continue to emerge. Researchers are particularly interested in understanding how this compound modulates signaling pathways at the molecular level. Techniques such as immunoblotting and immunohistochemistry are being used to investigate changes in protein expression following exposure to this molecule. These studies aim to provide a comprehensive understanding of its biological effects and identify potential off-target interactions.

The development of novel therapeutic agents requires not only potent biological activity but also favorable safety profiles. Ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate has undergone preliminary safety assessments in cell-based assays, which have indicated low toxicity at relevant concentrations. However, further studies are needed to evaluate its long-term effects and potential side effects before it can be considered for clinical use.

The versatility of ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate makes it an attractive candidate for further exploration in drug discovery programs. Its unique structural features offer opportunities for designing derivatives with enhanced properties tailored for specific therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for maximizing the potential of this compound and translating laboratory findings into clinical benefits.

In conclusion, ethyl 2-{(2,3-dimethoxyphenyl)methylamino}-2-methylpropanoate (CAS No. 2639452-34-7) is a promising molecule with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for studying disease mechanisms and developing new treatments. Continued investigation into this compound will likely yield important insights into its therapeutic applications and contribute to advancements in drug development.